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(2S)-2-[[4-[(2-amino-4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid (2S)-2-[[4-[(2-amino-4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid
Brand Name: Vulcanchem
CAS No.: 107174-40-3
VCID: VC20813916
InChI: InChI=1S/C24H27N5O6/c1-2-11-29(13-14-3-8-18-17(12-14)22(33)28-24(25)27-18)16-6-4-15(5-7-16)21(32)26-19(23(34)35)9-10-20(30)31/h1,4-7,14,19H,3,8-13H2,(H,26,32)(H,30,31)(H,34,35)(H3,25,27,28,33)/t14?,19-/m0/s1
SMILES: C#CCN(CC1CCC2=C(C1)C(=O)NC(=N2)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula: C24H27N5O6
Molecular Weight: 481.5 g/mol

(2S)-2-[[4-[(2-amino-4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid

CAS No.: 107174-40-3

Cat. No.: VC20813916

Molecular Formula: C24H27N5O6

Molecular Weight: 481.5 g/mol

* For research use only. Not for human or veterinary use.

(2S)-2-[[4-[(2-amino-4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid - 107174-40-3

Specification

CAS No. 107174-40-3
Molecular Formula C24H27N5O6
Molecular Weight 481.5 g/mol
IUPAC Name (2S)-2-[[4-[(2-amino-4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid
Standard InChI InChI=1S/C24H27N5O6/c1-2-11-29(13-14-3-8-18-17(12-14)22(33)28-24(25)27-18)16-6-4-15(5-7-16)21(32)26-19(23(34)35)9-10-20(30)31/h1,4-7,14,19H,3,8-13H2,(H,26,32)(H,30,31)(H,34,35)(H3,25,27,28,33)/t14?,19-/m0/s1
Standard InChI Key ZOLYPGWZGDQXCC-PKDNWHCCSA-N
Isomeric SMILES C#CCN(CC1CCC2=C(C1)C(=O)N=C(N2)N)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O
SMILES C#CCN(CC1CCC2=C(C1)C(=O)NC(=N2)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Canonical SMILES C#CCN(CC1CCC2=C(C1)C(=O)N=C(N2)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O

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